Cas no 2228130-73-0 (2-amino-3-(4-cyanothiophen-2-yl)propanoic acid)

• Product Name: 2-amino-3-(4-cyanothiophen-2-yl)propanoic acid
• CAS No: 2228130-73-0
• MF: C₈H₈N₂O₂S
• MW: 196.226320266724
• CID: 6036812
• PubChem ID: 165707704
• Update Time: 2025-10-28

2-amino-3-(4-cyanothiophen-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(4-cyanothiophen-2-yl)propanoic acid
• EN300-1751891
• 2228130-73-0

• Inchi： 1S/C8H8N2O2S/c9-3-5-1-6(13-4-5)2-7(10)8(11)12/h1,4,7H,2,10H2,(H,11,12)
• InChI Key： DVKHGUJFHJWFGL-UHFFFAOYSA-N
• SMILES： S1C=C(C#N)C=C1CC(C(=O)O)N

Computed Properties

• Exact Mass: 196.03064868g/mol
• Monoisotopic Mass: 196.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 115Ų

Additional information on 2-amino-3-(4-cyanothiophen-2-yl)propanoic acid

2-Amino-3-(4-Cyanothiophen-2-yl)Propanoic Acid: A Comprehensive Overview

The compound 2-amino-3-(4-cyanothiophen-2-yl)propanoic acid (CAS No. 2228130-73-0) is a fascinating molecule with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which combines an amino group, a thiophene ring, and a cyano group, making it a versatile building block for advanced materials and pharmaceuticals. Recent studies have highlighted its role in drug discovery, material science, and biochemistry, underscoring its importance in modern research.

Chemical Structure and Synthesis

The molecular structure of 2-amino-3-(4-cyanothiophen-2-yl)propanoic acid is defined by its thiophene ring substituted with a cyano group at the 4-position and an amino group attached to the propanoic acid backbone. This configuration allows for diverse reactivity and functionalization. Researchers have developed efficient synthetic routes to prepare this compound, often utilizing multi-component reactions or stepwise synthesis strategies. The synthesis of this compound is highly optimized, ensuring high yields and purity, which are critical for its applications in research and industry.

Applications in Drug Discovery

Recent advancements in medicinal chemistry have positioned 2-amino-3-(4-cyanothiophen-2-yl)propanoic acid as a promising lead compound for drug development. Its unique pharmacokinetic properties, including good solubility and bioavailability, make it an attractive candidate for targeting various diseases. For instance, studies have shown that this compound exhibits potent anti-inflammatory and antioxidant activities, which could be harnessed for treating chronic diseases such as arthritis and neurodegenerative disorders.

Role in Material Science

Beyond pharmacology, 2-amino-3-(4-cyanothiophen-2-yl)propanoic acid has found applications in material science due to its ability to form stable coordination complexes. These complexes are being explored for use in catalysis, sensors, and electronic devices. Recent research has demonstrated that this compound can serve as a ligand in metalloporphyrin systems, enhancing their catalytic efficiency in organic transformations.

Biochemical Studies

In the realm of biochemistry, 2-amino-3-(4-cyanothiophen-2-yl)propanoic acid has been utilized as a probe to study enzyme activity and protein interactions. Its ability to bind to specific biomolecules makes it a valuable tool in structural biology and enzyme kinetics. Furthermore, its role as a precursor for bioactive molecules has been extensively investigated, providing insights into metabolic pathways and biosynthesis mechanisms.

Conclusion

In summary, 2-amino-3-(4-cyanothiophen-2-yl)propanoic acid (CAS No. 2228130-73-0) is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in modern research. As ongoing studies continue to uncover new potentials for this compound, its significance in both academic and industrial settings is expected to grow further.